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Compound of Interest

Compound Name: Ambuside

Cat. No.: B049381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ambuside (4-chloro-6-[[(E)-3-oxobut-1-enyl]amino]-1-N-prop-2-enylbenzene-1,3-

disulfonamide) is a benzenesulfonamide-based diuretic agent.[1] Structurally similar to

thiazide-type diuretics, it exerts its therapeutic effect by inhibiting the sodium-chloride

cotransporter in the kidneys, leading to increased excretion of sodium and water. This guide

provides an in-depth overview of the chemical synthesis and purification of Ambuside, tailored

for professionals in the fields of chemical research and drug development.

Chemical Properties and Structure
A thorough understanding of the physicochemical properties of Ambuside is fundamental for

its synthesis and purification.
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Property Value

Molecular Formula C₁₃H₁₆ClN₃O₅S₂

Molecular Weight 393.9 g/mol [1]

IUPAC Name
4-chloro-6-[[(E)-3-oxobut-1-enyl]amino]-1-N-

prop-2-enylbenzene-1,3-disulfonamide[1]

CAS Number 3754-19-6[1]

Appearance White to off-white crystalline solid

Solubility
Sparingly soluble in water, soluble in organic

solvents like ethanol and acetone.

Synthesis of Ambuside
The synthesis of Ambuside is a multi-step process commencing with the formation of the core

sulfonamide structure, followed by the introduction of the characteristic side chains.

Part 1: Synthesis of the Core Intermediate: 4-Amino-6-
chlorobenzene-1,3-disulfonamide
The foundational precursor for Ambuside synthesis is 4-Amino-6-chlorobenzene-1,3-

disulfonamide. A common synthetic route starts from 3-chloroaniline.

Reaction Scheme:
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3-Chloroaniline

Chlorosulfonylation

Chlorosulfonic Acid
(ClSO₃H)

4-Amino-6-chlorobenzene-1,3-disulfonyl chloride

Amination

Ammonia
(NH₃)

4-Amino-6-chlorobenzene-1,3-disulfonamide

4-Amino-6-chlorobenzene-1,3-disulfonamide

Condensation

Acetoacetic Acid Derivative

Intermediate Adduct

N-Allylation

Allyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b049381#ambuside-synthesis-and-purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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